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Compound of Interest

Compound Name: Calcium levulinate dihydrate

Cat. No.: B046904 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's chemical and physical properties is paramount. This guide provides a detailed

technical overview of Calcium levulinate dihydrate, focusing on its chemical formula and

molecular weight.

Chemical Identity and Composition
Calcium levulinate dihydrate is the hydrated calcium salt of levulinic acid. Its chemical

structure consists of a central calcium atom ionically bonded to two levulinate anions, with two

water molecules of hydration.

Chemical Formula: Ca(C₅H₇O₃)₂·2H₂O[1][2]

This formula can also be represented as C₁₀H₁₄CaO₆·2H₂O.[1]

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Calcium levulinate dihydrate is detailed below, based on the atomic

weights of its elements.
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Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Calcium Ca
40.078[3][4][5][6]

[7]
1 40.078

Carbon C 12.011[8][9][10] 10 120.11

Hydrogen H 1.008[11][12][13] 18 18.144

Oxygen O 15.999[14][15] 8 127.992

Total Molecular

Weight
306.324

The molecular weight of Calcium levulinate dihydrate is 306.32 g/mol .[1]

Structural Representation
To visualize the elemental composition of Calcium levulinate dihydrate, the following diagram

illustrates the connectivity of the atoms in the molecule.
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Levulinate Anion 1

Levulinate Anion 2

Water of Hydration
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Molecular components of Calcium levulinate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

